Cas no 18681-22-6 (Ceroplasterinsaeure; 6alpha.10beta.11alpha-Delta3(20).7.18-Ophiobolatrien-25-saeure)

• Product Name: Ceroplasterinsaeure; 6alpha.10beta.11alpha-Delta3(20).7.18-Ophiobolatrien-25-saeure
• CAS No: 18681-22-6
• MF: C₂₅H₃₈O₂
• MW: 370.568027973175
• CID: 1998571
• PubChem ID: 12302774
• Update Time: 2025-04-21

Ceroplasterinsaeure; 6alpha.10beta.11alpha-Delta3(20).7.18-Ophiobolatrien-25-saeure Chemical and Physical Properties

Names and Identifiers

• Ceroplasterinsaeure
• 6alpha.10beta.11alpha-Delta3(20).7.18-Ophiobolatrien-25-saeure
• Ophiobolic acid
• Ceroplasteric acid
• (+)-Ceroplasteric acid
• (6α,10β,11α)-Ophiobola-3(24),7,19-trien-21-oic acid
• (E,6S)-6-[(1S,3S,6R,7R,9Z,11R)-3,10-Dimethyl-14-methylidene-6-tricyclo[9.3.0.03,7]tetradec-9-enyl]-2-methylhept-2-enoic acid
• 18681-22-6
• Ceroplasterinsaeure; 6alpha.10beta.11alpha-Delta3(20).7.18-Ophiobolatrien-25-saeure

• Inchi： 1S/C25H38O2/c1-16(7-6-8-19(4)24(26)27)21-13-14-25(5)15-22-18(3)9-11-20(22)17(2)10-12-23(21)25/h8,10,16,20-23H,3,6-7,9,11-15H2,1-2,4-5H3,(H,26,27)
• InChI Key： DIQGDBNYBUYWHQ-UHFFFAOYSA-N
• SMILES： CC(C1C2C(CC3C(=C)CCC3C(=CC2)C)(C)CC1)CCC=C(C(=O)O)C

Computed Properties

• Exact Mass: 370.287180451Da
• Monoisotopic Mass: 370.287180451Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 655
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Ophiobolane sesterterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesterterpenoids Ophiobolane sesterterpenoids